molecular formula C13H13FN2O3 B4516033 6-fluoro-4-hydroxy-N-(2-methoxyethyl)quinoline-3-carboxamide

6-fluoro-4-hydroxy-N-(2-methoxyethyl)quinoline-3-carboxamide

Cat. No.: B4516033
M. Wt: 264.25 g/mol
InChI Key: MHEXKCUIQOPQFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Fluoro-4-hydroxy-N-(2-methoxyethyl)quinoline-3-carboxamide is a quinoline-based small molecule characterized by a fluorine atom at position 6, a hydroxyl group at position 4, and a carboxamide moiety at position 3 substituted with a 2-methoxyethyl group. This structural configuration confers unique physicochemical and pharmacological properties, making it a candidate for therapeutic applications. The 2-methoxyethyl side chain enhances solubility and bioavailability, while the fluorine atom may improve metabolic stability and binding affinity to biological targets .

Properties

IUPAC Name

6-fluoro-N-(2-methoxyethyl)-4-oxo-1H-quinoline-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13FN2O3/c1-19-5-4-15-13(18)10-7-16-11-3-2-8(14)6-9(11)12(10)17/h2-3,6-7H,4-5H2,1H3,(H,15,18)(H,16,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MHEXKCUIQOPQFL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCNC(=O)C1=CNC2=C(C1=O)C=C(C=C2)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13FN2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-fluoro-4-hydroxy-N-(2-methoxyethyl)quinoline-3-carboxamide typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling, which is widely applied for forming carbon-carbon bonds under mild and functional group-tolerant conditions . This reaction involves the coupling of a boronic acid derivative with a halogenated quinoline precursor in the presence of a palladium catalyst.

Industrial Production Methods

Industrial production of this compound may involve optimizing the Suzuki–Miyaura coupling for large-scale synthesis. This includes selecting appropriate boron reagents and reaction conditions to ensure high yield and purity. Additionally, the use of continuous flow reactors can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

6-fluoro-4-hydroxy-N-(2-methoxyethyl)quinoline-3-carboxamide undergoes various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a quinone derivative.

    Reduction: The nitro group, if present, can be reduced to an amine.

    Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Reducing agents such as sodium borohydride (NaBH₄) or hydrogen gas (H₂) with a palladium catalyst are used.

    Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

    Oxidation: Quinone derivatives.

    Reduction: Aminoquinoline derivatives.

    Substitution: Various substituted quinoline derivatives depending on the nucleophile used.

Scientific Research Applications

6-fluoro-4-hydroxy-N-(2-methoxyethyl)quinoline-3-carboxamide has several scientific research applications:

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key Structural Features Compared
Compound Name Substituents (Positions) Biological Target/Activity Key Findings Reference
6-Fluoro-4-hydroxy-N-(2-methoxyethyl)quinoline-3-carboxamide 6-F, 4-OH, N-(2-methoxyethyl) at C3 Potential CETP inhibition (hypothesized) Hypothesized enhanced solubility due to 2-methoxyethyl group
Compound 24/26 (Quinoline-3-carboxamide) Variable substituents at C3/C7 CETP inhibition 80.1% inhibitory rate against CETP
N-(6-Fluoro-1,3-benzothiazol-2-yl)-4-hydroxy-2-methylquinoline-6-carboxamide 6-F, 4-OH, benzothiazole at C3 Unknown Structural rigidity from benzothiazole may limit flexibility
6-Fluoro-4-hydroxy-N-(4-methylthiazol-2-yl)quinoline-3-carboxamide 6-F, 4-OH, thiazole at C3 Fungal histone deacetylase (HDAC) Thiazole group may enhance target specificity
N3-(1-(3,5-Dimethyl)adamantyl)-quinoline-3-carboxamide (52/53) 6-Cl or 7-Cl substituents CB2 receptor modulation Chlorine at C6/C7 converts agonist to inverse agonist
Analysis
  • Fluorine vs. Chlorine Substitution : Fluorine at position 6 (target compound) likely improves metabolic stability compared to chlorine-substituted analogues (e.g., compound 52/53), which exhibit inverse agonist activity at CB2 receptors .
  • Carboxamide Substituents : The 2-methoxyethyl group in the target compound may enhance water solubility compared to bulkier groups like adamantyl (compound 52/53) or heterocyclic moieties (e.g., thiazole in ).
  • Biological Targets: While CETP inhibition is prominent in quinoline-3-carboxamides (e.g., compound 24/26 ), the target compound’s activity remains speculative. Thiazole-containing analogues () show promise in fungal HDAC inhibition, suggesting substituent-dependent target selectivity.

Pharmacokinetic and Physicochemical Properties

  • Metabolic Stability: Fluorine at position 6 may reduce oxidative metabolism compared to non-halogenated quinolines, as seen in CETP inhibitors .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-fluoro-4-hydroxy-N-(2-methoxyethyl)quinoline-3-carboxamide
Reactant of Route 2
Reactant of Route 2
6-fluoro-4-hydroxy-N-(2-methoxyethyl)quinoline-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.